Cas no 94278-27-0 (Ethyl 3-(furfurylthio)propionate)

Ethyl 3-(furfurylthio)propionate structure
94278-27-0 structure
Product Name:Ethyl 3-(furfurylthio)propionate
CAS No:94278-27-0
MF:C10H14O3S
MW:214.281362056732
CID:61710
PubChem ID:24901530
Update Time:2023-10-31

Ethyl 3-(furfurylthio)propionate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(furfurylthio)propionate
    • Ethyl 3-(furfurylmercapto)propionate~3-(Furfurylthio)propionic acid ethyl ester
    • 3-(Furfurylthio)-propionic acid ethyl ester
    • ethyl 3-(furan-2-ylmethylsulfanyl)propanoate
    • Ethyl 3-[(2-furanylmethyl)thio]propionate
    • Ethyl 3-[(2-furanylmethyl)thio]propanoate (ACI)
    • MDL： MFCD00051819
    • Inchi： 1S/C10H14O3S/c1-2-12-10(11)5-7-14-8-9-4-3-6-13-9/h3-4,6H,2,5,7-8H2,1H3
    • InChI Key： ZKCVVCLCYIXCOD-UHFFFAOYSA-N
    • SMILES： O=C(CCSCC1=CC=CO1)OCC
    • BRN： 4311671

Computed Properties

  • Exact Mass: 214.06600
  • Monoisotopic Mass: 214.066365
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 64.7

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 1.125 g/mL at 25 °C(lit.)
  • Boiling Point: 120 ºC (0.5 torr)
  • Flash Point: Degrees Fahrenheit:>235.4°F
    Degrees Celsius:>113°C
  • Refractive Index: n20/D 1.506(lit.)
  • PSA: 64.74000
  • LogP: 2.46600
  • FEMA: 3674
  • Solubility: Insoluble in water

Ethyl 3-(furfurylthio)propionate Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S24/25

Ethyl 3-(furfurylthio)propionate Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Ethyl 3-(furfurylthio)propionate Pricemore >>

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Ethyl 3-(furfurylthio)propionate Production Method

Production Method 1

94278-27-0 94278-27-0
Reaction Conditions
Reference
Regio- and stereocontrol in the intramolecular nitrile oxide cycloaddition to 2-furylthiol and 2-furylmethanethiol derivatives
Annunziata, Rita; Cinquini, Mauro; Cozzi, Franco; Raimondi, Laura; Licini, Giulia, Tetrahedron, 1991, 47(23), 3869-86

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